Cas no 2090849-91-3 (3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one)

• Product Name: 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• CAS No: 2090849-91-3
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5722382
• PubChem ID: 121202303
• Update Time: 2025-05-20

3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2090849-91-3
• AKOS026710483
• 3-chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• F1907-6114
• 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

• Inchi： 1S/C12H20ClNO2/c13-7-4-11(15)14-8-3-6-12(10-14)5-1-2-9-16-12/h1-10H2
• InChI Key： SJIOIXQLVKBWJI-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCCC2(C1)CCCCO2)=O

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one (CAS No. 2090849-91-3): An Overview

3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one (CAS No. 2090849-91-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The spirocyclic structure of 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one provides it with enhanced stability and bioavailability, making it an attractive candidate for drug development. The presence of the chloro group and the oxa and aza functionalities in the spiro ring system contribute to its distinct chemical properties and potential pharmacological effects.

Recent studies have explored the biological activities of 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the *Journal of Medicinal Chemistry*, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one could be a promising lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that 3-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy. These findings have prompted further investigation into the potential use of this compound in cancer treatment.

In addition to its anti-inflammatory and anticancer properties, 3-Chloro-1-(1-oxa-8azaspiro[5.5]undecan8yl)propan1one has also been studied for its neuroprotective effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Chloro-1-(1oxa8azaspiro[5.5]undecan8yl)propan1one involves several steps, including the formation of the spiro ring system and the introduction of the chloro group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of a suitable starting material with a chlorinating agent followed by ring closure to form the spirocyclic structure. The choice of synthetic method can significantly impact the yield and purity of the final product, making it an important consideration in large-scale production.

The pharmacokinetic properties of 3-Chloro1(1oxa8azaspiro[5.5]undecan8yl)propan1one have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective delivery to target tissues and minimizing adverse effects. The oral bioavailability of 3Chloro1(1oxa8azaspiro[5.5]undecan8yl)propan1one is particularly noteworthy, as it allows for convenient administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3Chloro1(1oxa8azaspiro[5.5]undecan8yl)propan1one in human subjects. Early results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings provide a strong foundation for advancing to later-stage clinical trials, where its therapeutic potential can be further validated.

In conclusion, 3Chloro1(1oxa8azaspiro[5.5]undecan8yl)propan1one (CAS No. 2090849913) represents a promising new compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an exciting candidate for further research and development in various therapeutic areas, including inflammation, cancer, and neurodegenerative diseases.